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Compound of Interest

Compound Name: Sms2-IN-2

Cat. No.: B2921485 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the safe disposal of

Sms2-IN-2, a potent and selective sphingomyelin synthase 2 (SMS2) inhibitor.

Chemical and Physical Properties
A summary of the key quantitative data for Sms2-IN-2 is presented below for easy reference.

This information is critical for a comprehensive understanding of the compound's

characteristics.
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Property Value Source

Molecular Weight 369.78 g/mol [1][2]

Molecular Formula C₁₉H₁₃ClFN₃O₂ [1][2]

CAS Number 2241838-28-6 [1][3]

Purity 98% [3]

Format Powder [3]

Storage (Powder) -20°C for 3 years [1]

Storage (In solvent) -80°C for 1 year [1]

Solubility
DMSO: 250 mg/mL (676.08

mM)
[1]

Proper Disposal Procedures for Sms2-IN-2
As a specific safety data sheet (SDS) with detailed disposal instructions for Sms2-IN-2 is not

publicly available, a conservative approach based on general principles of chemical waste

management is mandatory. The following step-by-step guide outlines the recommended

disposal procedure.

Experimental Protocol for Disposal:

Personal Protective Equipment (PPE): Before handling Sms2-IN-2, ensure appropriate PPE

is worn, including safety goggles with side shields, chemical-resistant gloves, and a lab coat.

[4]

Waste Segregation:

Solid Waste: Collect unused or expired Sms2-IN-2 powder, as well as any grossly

contaminated materials (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled

hazardous waste container. The container should be solid-sided, leak-proof, and kept

closed when not in use.
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Liquid Waste: Solutions containing Sms2-IN-2 should be collected in a separate, sealed,

and clearly labeled hazardous liquid waste container. Do not mix with other incompatible

waste streams.

Sharps: Any sharps, such as needles or razor blades, contaminated with Sms2-IN-2 must

be disposed of in an approved, puncture-resistant sharps container.

Decontamination: Decontaminate work surfaces and non-disposable equipment that have

come into contact with Sms2-IN-2 using an appropriate solvent (e.g., ethanol or isopropanol)

followed by a detergent solution. Collect all decontamination materials (e.g., wipes) as

hazardous solid waste.

Waste Collection and Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name ("Sms2-
IN-2"), and the primary hazard(s) (e.g., "Toxic," "Harmful if swallowed").

Ensure the container lid is securely fastened.

Storage: Store the hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Do not dispose of Sms2-IN-2 down the drain or in regular trash.[4]

Sms2-IN-2 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Sms2-IN-2.
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Caption: Workflow for the safe disposal of Sms2-IN-2.
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Signaling Pathway Context: The Role of
Sphingomyelin Synthase 2 (SMS2)
Sms2-IN-2 is an inhibitor of sphingomyelin synthase 2 (SMS2). Understanding the pathway in

which SMS2 is involved provides context for the research applications of this compound. SMS

enzymes are crucial for maintaining the balance between ceramide and sphingomyelin, which

are important lipids in cellular membranes and signaling.
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Caption: Inhibition of the SMS2 signaling pathway by Sms2-IN-2.

By adhering to these procedures, laboratory personnel can mitigate the risks associated with

the handling and disposal of Sms2-IN-2, ensuring a safe and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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